Cas no 2229361-70-8 ((4-benzylmorpholin-2-yl)methanethiol)
(4-benzylmorpholin-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (4-benzylmorpholin-2-yl)methanethiol
- 2229361-70-8
- EN300-1865056
-
- Inchi: 1S/C12H17NOS/c15-10-12-9-13(6-7-14-12)8-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
- InChI Key: LNOYETOCTAGCQF-UHFFFAOYSA-N
- SMILES: SCC1CN(CC2C=CC=CC=2)CCO1
Computed Properties
- Exact Mass: 223.10308534g/mol
- Monoisotopic Mass: 223.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 13.5Ų
(4-benzylmorpholin-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865056-0.05g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 0.05g |
$732.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-0.1g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 0.1g |
$767.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-0.25g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 0.25g |
$801.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-0.5g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 0.5g |
$836.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-1.0g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 1g |
$871.0 | 2023-06-03 | ||
| Enamine | EN300-1865056-2.5g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 2.5g |
$1707.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-5.0g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 5g |
$2525.0 | 2023-06-03 | ||
| Enamine | EN300-1865056-10.0g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 10g |
$3746.0 | 2023-06-03 | ||
| Enamine | EN300-1865056-1g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 1g |
$871.0 | 2023-09-18 | ||
| Enamine | EN300-1865056-5g |
(4-benzylmorpholin-2-yl)methanethiol |
2229361-70-8 | 5g |
$2525.0 | 2023-09-18 |
(4-benzylmorpholin-2-yl)methanethiol Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on (4-benzylmorpholin-2-yl)methanethiol
Recent Advances in the Study of (4-benzylmorpholin-2-yl)methanethiol (CAS: 2229361-70-8) in Chemical Biology and Pharmaceutical Research
The compound (4-benzylmorpholin-2-yl)methanethiol (CAS: 2229361-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's thiol functional group and morpholine backbone make it a versatile scaffold for further chemical modifications, which has led to its exploration in various drug discovery programs.
Recent studies have highlighted the role of (4-benzylmorpholin-2-yl)methanethiol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for phosphodiesterase 4 (PDE4), a target implicated in chronic inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The study reported that derivatives of (4-benzylmorpholin-2-yl)methanethiol exhibited improved binding affinity and selectivity compared to earlier generations of PDE4 inhibitors.
In addition to its applications in inflammation, (4-benzylmorpholin-2-yl)methanethiol has also been investigated for its potential in oncology. A preprint article from early 2024 described its use in the design of proteolysis-targeting chimeras (PROTACs) aimed at degrading oncogenic proteins. The thiol group of the compound was leveraged to form disulfide bonds with E3 ubiquitin ligase ligands, facilitating the targeted degradation of proteins such as BRD4, which is overexpressed in certain cancers. This innovative approach underscores the compound's versatility in drug discovery platforms.
The synthesis of (4-benzylmorpholin-2-yl)methanethiol has also seen advancements, with recent protocols emphasizing greener chemistry principles. A 2023 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis route that reduces the use of hazardous reagents and improves overall yield. This methodological improvement is critical for the compound's potential industrial-scale production, particularly as its applications continue to expand.
Despite these promising developments, challenges remain in the optimization of (4-benzylmorpholin-2-yl)methanethiol-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's modular structure provides ample opportunities for further chemical modifications to overcome these limitations. Ongoing research is expected to explore its utility in other therapeutic areas, including neurodegenerative diseases and infectious diseases.
In conclusion, (4-benzylmorpholin-2-yl)methanethiol (CAS: 2229361-70-8) represents a promising scaffold in modern drug discovery, with applications spanning inflammation, oncology, and beyond. Its unique chemical properties and recent methodological advancements position it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on refining its pharmacological profile and expanding its therapeutic potential.
2229361-70-8 ((4-benzylmorpholin-2-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)